Cas no 2172576-55-3 (bis(cyclopropylmethyl)-1H-1,2,3-triazole-4-carbothioamide)

• Product Name: bis(cyclopropylmethyl)-1H-1,2,3-triazole-4-carbothioamide
• CAS No: 2172576-55-3
• MF: C₁₁H₁₆N₄S
• MW: 236.336540222168
• CID: 5909769
• PubChem ID: 165765983
• Update Time: 2025-05-20

bis(cyclopropylmethyl)-1H-1,2,3-triazole-4-carbothioamide Chemical and Physical Properties

Names and Identifiers

• bis(cyclopropylmethyl)-1H-1,2,3-triazole-4-carbothioamide
• EN300-1596733
• 2172576-55-3

• Inchi： 1S/C11H16N4S/c12-11(16)10-9(5-7-1-2-7)15(14-13-10)6-8-3-4-8/h7-8H,1-6H2,(H2,12,16)
• InChI Key： DKPNGLAHPRSLBF-UHFFFAOYSA-N
• SMILES： S=C(C1=C(CC2CC2)N(CC2CC2)N=N1)N

Computed Properties

• Exact Mass: 236.10956770g/mol
• Monoisotopic Mass: 236.10956770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 88.8Ų

Additional information on bis(cyclopropylmethyl)-1H-1,2,3-triazole-4-carbothioamide

Introduction to Bis(cyclopropylmethyl)-1H-1,2,3-triazole-4-carbothioamide (CAS No. 2172576-55-3)

Bis(cyclopropylmethyl)-1H-1,2,3-triazole-4-carbothioamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique bis(cyclopropylmethyl) substituents and a 1H-1,2,3-triazole-4-carbothioamide core structure, exhibits promising properties that make it a valuable candidate for further research and development. The chemical formula and structural configuration of this molecule contribute to its distinctive reactivity and potential applications in medicinal chemistry.

The CAS No. 2172576-55-3 provides a unique identifier for this compound, facilitating its recognition in scientific literature and databases. This numerical code is essential for researchers to accurately reference and retrieve information related to this molecule. The presence of the cyclopropylmethyl groups in the molecular structure imparts steric hindrance and electronic effects that can influence the compound's interactions with biological targets. These features are particularly intriguing for designing molecules with enhanced binding affinity and selectivity.

Recent advancements in computational chemistry and molecular modeling have enabled a deeper understanding of the structural and functional properties of Bis(cyclopropylmethyl)-1H-1,2,3-triazole-4-carbothioamide. Studies have shown that the triazole ring serves as a key pharmacophore, contributing to the molecule's ability to interact with various biological receptors. The carbothioamide moiety further enhances the compound's potential by providing a site for hydrogen bonding and other non-covalent interactions, which are crucial for drug-receptor binding.

In the realm of drug discovery, Bis(cyclopropylmethyl)-1H-1,2,3-triazole-4-carbothioamide has been explored as a lead compound for developing novel therapeutic agents. Its structural features suggest potential applications in treating a range of diseases, including inflammatory disorders and infectious diseases. The bis(cyclopropylmethyl) substituents may contribute to improved pharmacokinetic properties, such as enhanced solubility and metabolic stability, making it a promising candidate for further optimization.

One of the most compelling aspects of this compound is its versatility in synthetic chemistry. The 1H-1,2,3-triazole core can be modified in various ways to create derivatives with tailored properties. Researchers have utilized transition-metal-catalyzed cross-coupling reactions to introduce additional functional groups onto the triazole ring, expanding the chemical space available for drug design. These modifications have led to the discovery of several novel compounds with improved biological activity.

The synthesis of Bis(cyclopropylmethyl)-1H-1,2,3-triazole-4-carbothioamide involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps include cyclization reactions to form the triazole ring and nucleophilic substitution reactions to introduce the carbothioamide moiety. The use of advanced catalytic systems has streamlined these processes, making them more efficient and scalable.

From a mechanistic perspective, the reactivity of Bis(cyclopropylmethyl)-1H-1,2,3-triazole-4-carbothioamide has been extensively studied using spectroscopic techniques such as NMR spectroscopy and mass spectrometry. These studies have provided insights into the electronic structure of the molecule and how it interacts with different chemical environments. Understanding these interactions is crucial for designing molecules with optimal biological activity.

The potential applications of Bis(cyclopropylmethyl)-1H-1,2,3-triazole-4-carbothioamide extend beyond traditional pharmaceuticals. Researchers are exploring its use in materials science and agrochemicals due to its unique structural features. For instance, the triazole ring can be incorporated into polymers to enhance their thermal stability and mechanical strength. Similarly, derivatives of this compound may serve as potent agrochemicals by targeting specific enzymes in pests.

As research continues to uncover new applications for Bis(cyclopropylmethyl)-1H-1,2,3-triazole-4-carbothioamide (CAS No. 2172576-55-3), it is clear that this compound represents a significant advancement in chemical biology and drug discovery. Its unique structural features and versatile reactivity make it a valuable tool for researchers seeking to develop innovative therapeutic agents. The ongoing exploration of this molecule promises to yield exciting breakthroughs in various scientific disciplines.